Cas no 623-57-4 (3-(Dimethylamino)-1,2-propanediol)

3-(Dimethylamino)-1,2-propanediol Properties

Names and Identifiers

• 3-(Dimethylamino)-1,2-propanediol
• 3-Dimethylamino propane-1,2-diol
• N,N-DIMETHYL-3-AMINO-1,2-PROPANEDIOL
• N,N-DIMETHYL-2,3-DIHYDROXYPROPYLAMINE
• 1-Dimethylamino-2,3-propanediol
• 3-(dimethylamino)-2-propanediol
• 3-(Dimethylamino)-1,2-Propaned
• 3-Dimethylamino-1,2-propanediol
• 3-(dimethylamino)propane-1,2-diol
• 3-Dimethylaminopropane-1,2-diol
• 1,2-Propanediol, 3-(dimethylamino)-
• Dimethylamino-2,3-propanediol
• QCMHUGYTOGXZIW-UHFFFAOYSA-N
• NSC8655
• 1, 3-(dimethylamino)-
• KSC495S2L
• QCMHUGYTOGXZIW-UHFFFAOYSA-
• 3-Dimethylaminopropane-1,2-diol;
• 3-(dimethylamino)-
• NSC 8655
• 3-(dimethylamino)-l,2-propanediol
• Q-200330
• SCHEMBL11137
• O10883
• BDBM50470806
• CHEMBL26920
• CS-W016584
• METHICOL
• BP-30058
• 1,2-DIHYDROXY-3-(DIMETHYLAMINO)PROPANE
• 3-(DIMETHYLAMINO)-1,2-PROPANEDIOL, (+/-)-
• NSC-8655
• AS-14494
• Q27236078
• 3-(Dimethylamino)-1,2-propanediol, 98%
• D2072
• MFCD00004714
• (+/-)-3-(dimethylamino)-1,2-propanediol
• InChI=1/C5H13NO2/c1-6(2)3-5(8)4-7/h5,7-8H,3-4H2,1-2H3
• AKOS015919981
• Racemic 1-dimethylamino-2,3-propanediol
• MFCD11111913
• (R)-3-Dimethylamino-1,2-propanediol
• 623-57-4
• 3 -dimethylamino-1,2 -propanediol
• DTXSID70883509
• EINECS 210-802-4
• NS00043825
• BP-31241
• 054QW4ZAMU
• AI3-15482
• SY344198
• UNII-054QW4ZAMU
• FT-0629519
• N,N-dimethyl-3-aminopropane-1,2-diol
• DB-026076
• (+/-)-3-(Dimethylamino)-1,2-propanediol; 1,2-Dihydroxy-3-(dimethylamino)propane; 3-(Dimethylamino)-1,2-propanediol; Methicol; NSC 8655
• DTXCID601023037
• (s)-3-dimethylamino-1,2-propanediol
• 3-(4-Methylbenzyliden)camphor
• +Expand

• MDL： MFCD00004714
• InChIKey： QCMHUGYTOGXZIW-UHFFFAOYSA-N
• Inchi： 1S/C5H13NO2/c1-6(2)3-5(8)4-7/h5,7-8H,3-4H2,1-2H3
• SMILES： O([H])C([H])(C([H])([H])O[H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 119.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 119.095
• Heavy Atom Count: 8
• Complexity: 56.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.7

Experimental Properties

• LogP: -1.09880
• PSA: 43.70000
• Refractive Index: n20/D 1.4609(lit.)
• Boiling Point: 217°C
• Melting Point: No data available
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Color/Form: Light yellow solid.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, acids.
• Solubility: Not determined.
• Density: 1.004 g/mL at 25 °C(lit.)

3-(Dimethylamino)-1,2-propanediol Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S23-S26-S27-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3267 8/PG 2
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

3-(Dimethylamino)-1,2-propanediol Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides